5-Methyl-4-oxo-3-[2-oxo-2-(pyridin-2-ylamino)ethyl]-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid

• IUPAC Name: 5-methyl-4-oxo-3-[2-oxo-2-(pyridin-2-ylamino)ethyl]thieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C15H12N4O4S/c1-8-11-13(24-12(8)15(22)23)17-7-19(14(11)21)6-10(20)18-9-4-2-3-5-16-9/h2-5,7H,6H2,1H3,(H,22,23)(H,16,18,20)
• InChI Key: ZUEVWBKIFZSCPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)NC3=CC=CC=N3)C(=O)O
• Molecular Formula: C15H12N4O4S
• Molecular Weight: 344.3 g/mol

Description

The compound “5-Methyl-4-oxo-3-[2-oxo-2-(pyridin-2-ylamino)ethyl]-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid” has the CAS number 1119451-15-8. .

Synthesis Analysis

Unfortunately, I couldn’t find specific information on the synthesis of this exact compound. .

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Chemical Reactions Analysis

I couldn’t find specific information on the chemical reactions involving this compound. .

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available literature. .

Scientific Research Applications

Synthesis of Novel Compounds:

• The compound has been used in the synthesis of various novel pyrido and thieno pyrimidine derivatives. These syntheses are fundamental in creating new molecules with potential biological applications (Bakhite, Al‐Sehemi, & Yamada, 2005).
• Another study focused on the synthesis and reactions of Biginelli-compounds, a class of compounds related to pyrimidine derivatives (Kappe & Roschger, 1989).

Potential Biological Activities:

• Research has indicated potential antihypertensive activity in some novel ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano pyridine-3-carboxylate derivatives, highlighting the compound's relevance in medicinal chemistry (Kumar & Mashelker, 2006).
• Another study synthesized derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides and investigated their antimicrobial activity, demonstrating the compound's utility in developing new antimicrobial agents (Kolisnyk et al., 2015).

Safety And Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for this compound are not explicitly mentioned in the available literature. , it could be a potential candidate for further study in drug development.

Please note that this analysis is based on the limited information available and may not be comprehensive. For a more detailed analysis, please refer to the original sources or consult a chemistry expert.